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Compound of Interest

Compound Name: SJM-3

Cat. No.: B11934851 Get Quote

For researchers, scientists, and professionals in the field of audio engineering and music

technology, this guide provides a detailed comparative analysis of the Seymour Duncan SJM-3
and SJM-2 pickups for the Fender Jazzmaster guitar. The comparison is based on publicly

available specifications and user feedback, presenting a quantitative and qualitative overview

of their performance characteristics.

Data Presentation: Quantitative Pickup
Specifications
The following table summarizes the key technical specifications for the SJM-3 Quarter Pound

and SJM-2 Hot Jazzmaster pickups. These parameters are crucial in determining the tonal

output and electrical behavior of the pickups.
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Specification
SJM-3 Quarter
Pound (Neck)

SJM-3 Quarter
Pound
(Bridge)

SJM-2 Hot
(Neck)

SJM-2 Hot
(Bridge)

DC Resistance 11.85 kΩ 12.97 kΩ Not specified Not specified

Resonant Peak 5.2 KHz 5.0 KHz Not specified Not specified

Magnet Type
.25" Alnico V

Rods

.25" Alnico V

Rods
Alnico V Alnico V

EQ

(Bass/Mid/Treb)
9 / 5 / 6 9 / 5 / 6 Not specified Not specified

Cable Type
Single Conductor

PVC

Single Conductor

PVC
Not specified Not specified

Note: Detailed specifications for the SJM-2 Hot model are not consistently available in the

provided search results. The comparison will heavily rely on the descriptive analysis from user

experiences and manufacturer's notes.
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Feature SJM-3 Quarter Pound SJM-2 Hot

Tonal Character

Described as having a full

frequency response with

"slammin' output".[1][2] It offers

more punch and drive

compared to the SJM-2.[1][2]

Characterized by a higher

output and more pronounced

midrange than vintage

Jazzmaster pickups, resulting

in a thicker, more aggressive

tone.[3]

Sound Profile

Provides more sustain for lead

work. It has a significant

amount of bass, slightly

scooped mids, and higher

highs.[4]

Delivers a hotter output with

increased mids and lows for a

fuller and more aggressive

sound compared to vintage

models.[3]

Musical Genres

Ideal for surf, jazz, blues,

classic rock, and heavy rock.

[1][2] Also suitable for punk

rock and post-grunge.[5]

Excels in rock, punk, and

alternative genres that require

more punch and presence.[3]

User Impression Perceived as "gritty & wild".[4]

Considered a good choice for

those who find vintage pickups

to be lacking in output and

midrange.[3]

Pickup Pairing

The Quarter-Pound™ bridge

pickup is often used with the

SJM-2 Hot neck pickup for

tonal versatility.[1][2]

Can be paired with an SJM-3

at the bridge to achieve a

versatile tonal palette.[1][2]

Experimental Protocols: Evaluating Pickup
Performance
To objectively evaluate the performance of the SJM-3 and SJM-2 pickups, the following

experimental protocols are recommended. These protocols are designed to capture the sonic

characteristics and electrical properties of the pickups in a controlled environment.

1. Frequency Response Analysis:
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Objective: To measure the frequency response of each pickup.

Methodology:

Install the pickup in a standardized Fender Jazzmaster guitar.

Use a consistent set of strings, and ensure the guitar is properly set up (intonation, action).

Connect the guitar output directly to a high-impedance input of an audio interface.

Record the output signal while plucking each open string with a consistent force.

Use a spectrum analyzer software to plot the frequency spectrum of the recorded signal

for each string.

Repeat the process for both the neck and bridge versions of the SJM-3 and SJM-2.

Compare the resulting frequency response curves, paying close attention to the resonant

peak and the overall tonal balance.

2. Total Harmonic Distortion (THD) Measurement:

Objective: To quantify the level of distortion introduced by the pickups at various input signal

levels.

Methodology:

Use the same setup as in the frequency response analysis.

Play a series of single notes and chords at varying dynamics (from soft to hard).

Record the output signal.

Analyze the recorded audio using a THD meter or software to measure the percentage of

total harmonic distortion.

Compare the THD values between the SJM-3 and SJM-2 to assess their relative

"cleanliness" and "hotness".
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3. Subjective Listening Tests:

Objective: To gather qualitative data on the perceived sound of the pickups.

Methodology:

Conduct a blind listening test with a panel of experienced guitarists and audio engineers.

Play a variety of musical phrases (riffs, chords, solos) through a standardized amplifier

with a flat EQ setting.

Record the output of the amplifier using a high-quality microphone.

Have the panelists rate the pickups on a set of subjective criteria, such as "warmth,"

"clarity," "aggressiveness," and "sustain."

Compile and analyze the ratings to identify perceptual differences between the SJM-3 and

SJM-2.

Visualizations: Tonal Profile and Application
The following diagrams illustrate the conceptual tonal profiles and typical applications of the

SJM-3 and SJM-2 pickups.
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SJM-2 Hot

SJM-3 Quarter Pound

High Output
Pronounced Mids

drives

Thick & Aggressive Tone

results in

Very High Output ('Slammin') Increased Sustain

Scooped Mids, High Bass & Treble

Punchy & Driving Tone

Bright & Clean

Rock / Punk / Alternative

Higher Output
More Mids

Heavy Rock / Post-Grunge

Even Higher Output
More Punch & Sustain
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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